- Progress in demonstrating homochiral selection in prebiotic RNA synthesisAdvances in Space Research, 2013, 51(5), 772-779,
Cas no 1548618-19-4 (β-L-Uridine, 5'-O-phosphono-β-L-uridylyl-(3'→5')-)
1548618-19-4 structure
β-L-Uridine, 5'-O-phosphono-β-L-uridylyl-(3'→5')-
1548618-19-4
C18H24N4O17P2
630.34728717804
5602204
β-L-Uridine, 5'-O-phosphono-β-L-uridylyl-(3'→5')- Properties
Names and Identifiers
-
- 5'-O-Phosphono-β-L-uridylyl-(3'→5')-β-L-uridine
-
- DBKDQVLNTUFFMX-YTVXJRITSA-N
- 1S/C18H24N4O17P2/c23-9-1-3-21(17(28)19-9)15-12(26)11(25)7(37-15)5-36-41(33,34)39-14-8(6-35-40(30,31)32)38-16(13(14)27)22-4-2-10(24)20-18(22)29/h1-4,7-8,11-16,25-27H,5-6H2,(H,33,34)(H,19,23,28)(H,20,24,29)(H2,30,31,32)/t7-,8-,11-,12-,13-,14-,15-,16-/m0/s1
- O[C@H]1[C@H]([C@H](COP(O)(O)=O)O[C@@H]1N1C=CC(=O)NC1=O)OP(O)(=O)OC[C@H]1[C@@H]([C@H](O)[C@@H](N2C=CC(=O)NC2=O)O1)O
β-L-Uridine, 5'-O-phosphono-β-L-uridylyl-(3'→5')- Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
2.1S:H2O, 3 d, 25°C, pH 7
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
2.1S:H2O, 3 d, 25°C, pH 7
Reference
β-L-Uridine, 5'-O-phosphono-β-L-uridylyl-(3'→5')- Raw materials
- 9-(5-O-Phosphono-β-L-ribofuranosyl)-9H-purin-6-amine
- [5']uridylic acid
- Imidazole
- Uridine 5'-Monophosphate
- Adenosine monophosphate
β-L-Uridine, 5'-O-phosphono-β-L-uridylyl-(3'→5')- Preparation Products
- (1548523-22-3)
- β-L-Uridine, 5'-O-phosphonoadenylyl-(2'→5')-, sodium salt (1:1) (1548523-33-6)
- (1548523-54-1)
- (1548523-82-5)
- (1548523-86-9)
- (1548523-97-2)
- (1548524-02-2)
- β-L-Uridine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- (1548524-07-7)
- Uridine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- (1548524-11-3)
- (1548524-18-0)
- β-L-Adenosine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- (1548524-22-6)
- Adenosine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- (1548524-26-0)
- (1548618-15-0)
- β-L-Uridine, 5'-O-phosphono-β-L-uridylyl-(3'→5')- (1548618-19-4)
- Uridine, 5'-O-phosphono-β-L-uridylyl-(3'→5')- (1548618-21-8)
- β-L-Adenosine, 5'-O-phosphono-β-L-adenylyl-(2'→5')- (916981-64-1)
β-L-Uridine, 5'-O-phosphono-β-L-uridylyl-(3'→5')- Related Literature
-
1. Fluorescent heterometallic MOFs: tunable framework charges and application for explosives detection†Kangcai Wang,Tianlin Liu,Yuji Liu,Xin Tian,Jie Sun,Qinghua Zhang CrystEngComm, 2016,18, 8301-8308
-
N. Nambi Krishnan,Jong Hyun Jang,Hyoung-Juhn Kim,Suk-Woo Nam,Tae-Hoon Lim J. Mater. Chem., 2012,22, 14602-14607
-
Chen Ding,Yong Lin,Xinzhou Wu,Wei Yuan,Xiuqing Meng,Wenming Su,Ke-Qin Zhang RSC Adv., 2020,10, 21845-21851
-
4. Reviews
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Mirosław Mączka,Maciej Ptak,Sebastian Pawlus,Waldeci Paraguassu,Adam Sieradzki,Sergejus Balciunas,Mantas Simenas,Juras Banys Phys. Chem. Chem. Phys., 2016,18, 27613-27622
-
Yukai Zheng,Weide Fu,Rencheng Zhu,Zhanbo Hu,Gang Chen,Xin-Sheng Chai RSC Adv., 2019,9, 40961-40965
-
8. NON-LINEAR ANALYSIS OF THE EFFECT OF WORKING-MEMORY CAPACITY ON ORGANIC-SYNTHESIS PROBLEM SOLVINGDimitrios STAMOVLASIS Chem. Educ. Res. Pract., 2000,1, 375-380
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9. Back cover
-
Yunling Gao,Jieming Shu,Cong Zhang,Xiang Zhang,Haiyan Chen,Kejian Yao RSC Adv., 2015,5, 74629-74637
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